2-{[1-[2-(cyclopropylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: N-cyclopropyl-2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C19H24N4O3S/c1-12-4-3-5-16(13(12)2)22-18(26)11-27-19-20-8-15(10-24)23(19)9-17(25)21-14-6-7-14/h3-5,8,14,24H,6-7,9-11H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: OSXDPHWLBWZIHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC3CC3)CO)C
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C17H18F2N4O3S. It is also known as 2-({1-[2-(Cyclopropylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide.

Scientific Research Applications

Anticancer Activities

One significant area of research for similar compounds involves anticancer activities. For instance, Duran and Demirayak (2012) synthesized acetamide derivatives similar to the compound , which demonstrated notable anticancer activity against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination and Drug Precursors

Duran and Canbaz (2013) focused on the synthesis of related acetamide derivative compounds as drug precursors. They determined the acidity constants (pKa) of these compounds, which is crucial in understanding their behavior in biological systems (Duran & Canbaz, 2013).

Applications in Heterocyclic Chemistry

Linke and Wünsche (1973) conducted studies on related imidazole compounds, highlighting their utility in heterocyclic chemistry. Their work demonstrates how such compounds can be used in the synthesis of various heterocyclic structures, which are often key in pharmaceutical development (Linke & Wünsche, 1973).

Antimicrobial Activities

The research by Sharma et al. (2004) on similar compounds revealed their potential in antimicrobial applications. Their study synthesized various derivatives and assessed their effectiveness against Gram-positive and Gram-negative bacteria (Sharma, Sharma, & Rane, 2004).

Synthesis of Heterocycles

Schmeyers and Kaupp (2002) explored the synthesis of various heterocycles using thioureido-acetamides, similar to the compound . Their research contributes to the development of new synthetic pathways in heterocyclic chemistry (Schmeyers & Kaupp, 2002).

Luminescence Sensing

Research by Shi et al. (2015) utilized dimethylphenyl imidazole derivatives in the construction of lanthanide metal-organic frameworks. These frameworks showed potential for luminescence sensing of benzaldehyde-based derivatives, indicating their use in chemical sensing applications (Shi, Zhong, Guo, & Li, 2015).